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Pelecopan Selectivity Profile

The table below compiles the key selectivity data for Pelecopan (BCX-9930) from published research.

Assay Description Target/Enzyme
Reported
IC₅₀

Key Finding

Proteolytic activity
assay [1]

Complement Factor D (purified
human)

14.3 nM Primary target; highly potent
inhibition

Proteolytic activity
against C3b-bound

factor B [1]

Complement Factor D 28.1 nM Confirms activity in a more
complex, physiologically

relevant system

AP-mediated

hemolysis (rabbit
erythrocytes) [1]

Alternative Pathway (AP) of

Complement

29.5 nM Demonstrates functional

inhibition of the complement
system in cells

C3 fragment deposition
(PNH erythrocytes) [1]

Complement C3 39.3 nM Shows prevention of key
biomarker deposition in a

disease model

Selectivity Panel [2] Serine Proteases for
Selectivity Screening
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Assay Description Target/Enzyme
Reported
IC₅₀

Key Finding

Thrombin, Activated Protein C,

Tissue plasminogen activator,
Trypsin

>28 µM Demonstrates high selectivity

(>1000-fold vs. primary
target)

Activated Factor X (FXa),
Activated Factor XII (FXIIa)

>50 µM Confirms high selectivity
against key coagulation

factors

Important Development Status Note

Pelecopan is no longer in active clinical development for its primary indications, including paroxysmal

nocturnal hemoglobinuria (PNH) and IgA nephropathy [3] [4]. Therefore, the available data is limited to

earlier research phases, and updated or comprehensive troubleshooting guides from later-stage trials are not

available.

Experimental Context

For a complete understanding, here is the key experimental context related to the data in the table:

Mechanism of Action: Pelecopan is a potent, selective, and orally active inhibitor of complement
factor D (CFD) [1] [2]. CFD is a serine protease that is crucial for the activation and amplification of

the alternative pathway (AP) of the complement system. By inhibiting factor D, Pelecopan prevents
the cleavage of factor B and the formation of the C3 convertase (C3bBb), thereby suppressing AP

activity [1].
In Vitro Functional Assays: The effectiveness of Pelecopan was confirmed in cell-based models of

PNH. It prevented the accumulation of C3 fragments on PNH red blood cells and protected them from
AP-mediated hemolysis [1].

In Vivo Evidence: In a study using rhesus monkeys, oral administration of Pelecopan (at doses of
100 and 200 mg, twice daily) completely suppressed the alternative pathway activity in serum [2].

Experimental Workflow for Assessing Selectivity
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The following diagram outlines a general experimental workflow for determining the selectivity and

functional activity of a compound like Pelecopan.

Start: Compound Profiling

Primary Target Assay
(Inhibit purified Factor D)

Complex System Assay
(Inhibit C3b-bound Factor B)

Functional Cellular Assay
(Prevent hemolysis in PNH model)

Selectivity Screening Panel
(Test against off-target serine proteases)

Data Analysis

Conclusion: Establish
Selectivity Profile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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